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N5,N5-Dimethylpyridine-2,5-

diamine

CAS No.: 39856-52-5

Cat. No.: B1275426

Get Quote

Abstract: This technical guide provides a comprehensive overview of N5,N5-
Dimethylpyridine-2,5-diamine, a substituted pyridine derivative of significant interest in

synthetic and medicinal chemistry. The document details its core physicochemical properties,

including its precise molecular weight, and outlines established analytical methodologies for its

characterization. Furthermore, it explores its applications as a versatile building block in the

synthesis of pharmaceuticals and advanced materials, supported by detailed experimental

protocols and safety considerations. This guide is intended for researchers, chemists, and drug

development professionals engaged in fields requiring advanced heterocyclic intermediates.

Introduction and Core Compound Identity
N5,N5-Dimethylpyridine-2,5-diamine is a substituted aromatic diamine built upon a pyridine

core. Its structure is characterized by a primary amino group at the 2-position and a

dimethylamino group at the 5-position. This specific arrangement of electron-donating groups

on the pyridine ring imparts unique electronic properties and reactivity, making it a valuable

intermediate in organic synthesis.[1] The primary amino group serves as a key handle for a

wide range of chemical modifications, while the dimethylamino group influences the molecule's

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1275426#bc-rfq
https://www.benchchem.com/product/b1275426/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n5-n5-dimethylpyridine-2-5-diamine
https://www.benchchem.com/product/b1275426/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n5-n5-dimethylpyridine-2-5-diamine
https://www.benchchem.com/product/b1275426/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n5-n5-dimethylpyridine-2-5-diamine
https://www.benchchem.com/product/b1275426
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


basicity and electron density.[1] This compound, identified by the CAS Number 39856-52-5,

serves as a versatile building block for more complex molecules.[2][3][4]

The dihydrochloride salt form is also utilized in research, offering enhanced water solubility

which can be advantageous in certain experimental contexts.[4] Its applications span from the

development of dyes and pigments to its use as a ligand in coordination chemistry for creating

metal complexes used in catalysis and materials science.[1][5]

Molecular Structure
The structural representation of N5,N5-Dimethylpyridine-2,5-diamine is crucial for

understanding its chemical behavior.

Caption: Chemical structure of N5,N5-Dimethylpyridine-2,5-diamine.

Physicochemical and Computed Properties
A precise understanding of the molecular properties of N5,N5-Dimethylpyridine-2,5-diamine
is fundamental for its application in quantitative scientific research. The key identifiers and

properties are summarized below.

Property Value Source

Molecular Formula C₇H₁₁N₃ PubChem[6], CymitQuimica[7]

Molecular Weight 137.18 g/mol PubChem[6]

Monoisotopic Mass 137.0953 Da PubChem[6]

CAS Number 39856-52-5
SIELC Technologies[2],

ChemWhat[3]

Appearance Liquid CymitQuimica[7]

Purity ≥98% (Typical) CymitQuimica[7]

XLogP3-AA 0.6 PubChem[6]

InChI Key
OLYQLAFJZQNFCK-

UHFFFAOYSA-N
SIELC Technologies[2]
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Synthesis and Purification Workflow
The primary synthesis route for N5,N5-Dimethylpyridine-2,5-diamine typically involves the

methylation of the precursor, pyridine-2,5-diamine. While specific patented methods may vary,

a generalized laboratory-scale procedure provides a framework for its preparation.

Synthesis Protocol: Methylation of Pyridine-2,5-diamine
This protocol is a representative synthesis; researchers should consult specific literature for

optimization and safety procedures.

Objective: To synthesize N5,N5-Dimethylpyridine-2,5-diamine via methylation.

Materials:

Pyridine-2,5-diamine

Methylating agent (e.g., methyl iodide, dimethyl sulfate)

Anhydrous solvent (e.g., THF, DMF)

Base (e.g., NaH, K₂CO₃)

Deionized water

Dilute acid (for quenching)

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous MgSO₄)

Procedure:

Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, reflux condenser, and nitrogen inlet, dissolve pyridine-2,5-diamine in the appropriate

anhydrous solvent.

Addition of Base: Add the base to the solution and stir to form the corresponding anion.
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Methylation: Slowly add the methylating agent to the reaction mixture under stirring.[4] The

reaction is often exothermic and may require cooling.

Reflux: Maintain the reaction at reflux for several hours to ensure complete conversion.[4]

Monitor reaction progress using Thin Layer Chromatography (TLC).

Quenching: After completion, cool the reaction to room temperature and carefully quench by

adding water or a dilute acid.[4]

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent like ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over an anhydrous drying

agent, and concentrate under reduced pressure. The crude product can be purified via

column chromatography or recrystallization to yield the final product.[4]

Caption: Generalized workflow for the synthesis and purification of the target compound.

Analytical Characterization
To ensure the identity and purity of synthesized N5,N5-Dimethylpyridine-2,5-diamine, a suite

of analytical techniques is employed. Commercial suppliers often provide access to analytical

data such as NMR, HPLC, and LC-MS for their products.[8]

High-Performance Liquid Chromatography (HPLC)
HPLC is a standard method for assessing the purity of the compound. A reverse-phase (RP)

method is typically suitable.

Protocol: Reverse-Phase HPLC Analysis

Column: Newcrom R1 or equivalent C18 column.[2]

Mobile Phase: A gradient of acetonitrile and water, often with an acid modifier like phosphoric

acid or formic acid for Mass Spectrometry compatibility.[2]

Detection: UV detection at an appropriate wavelength (e.g., 254 nm).
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Flow Rate: 1.0 mL/min.

Injection Volume: 5-10 µL.

Analysis: The purity is determined by integrating the area of the product peak relative to the

total peak area in the chromatogram. This method is scalable and can be adapted for

preparative separation to isolate impurities.[2]

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the compound. When coupled

with liquid chromatography (LC-MS), it provides a powerful tool for both identification and purity

assessment. Predicted m/z values for various adducts can be used for confirmation.[9]

Expected [M+H]⁺: 138.10257 m/z[9]

Expected [M+Na]⁺: 160.08451 m/z[9]

Applications in Research and Development
N5,N5-Dimethylpyridine-2,5-diamine is a key intermediate in several areas of chemical and

biological research.

Pharmaceutical Development: The compound serves as a building block for creating more

complex molecules with potential therapeutic properties.[4][5] Its derivatives have been

investigated for antimicrobial and anticancer activities, often functioning as enzyme inhibitors

by binding to the active sites of specific proteins.[1][4]

Materials Science: As a pyridine diamine, it is used as a ligand for synthesizing metal

complexes with applications in catalysis.[1] Furthermore, it can be used as a monomer in the

creation of advanced polymers, such as polyimides, where the pyridine unit can enhance

thermal resistance and solubility.[1]

Dye Synthesis: Its aromatic diamine structure makes it a valuable precursor in the

development of dyes and pigments.[5]

Safety and Handling
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N5,N5-Dimethylpyridine-2,5-diamine requires careful handling due to its potential hazards.

According to the Globally Harmonized System (GHS) classifications, it is associated with the

following warnings:

H302: Harmful if swallowed.[6]

H315: Causes skin irritation.[6]

H318: Causes serious eye damage.[6]

H335: May cause respiratory irritation.[6]

Handling Recommendations:

Work in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Avoid inhalation of vapors and direct contact with skin and eyes.

Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion
N5,N5-Dimethylpyridine-2,5-diamine, with a molecular weight of 137.18 g/mol , is more than

a simple chemical entity.[6] It is a strategically important building block whose unique structural

features are leveraged in diverse fields, from medicinal chemistry to materials science. Its

synthesis, while straightforward, requires careful control and purification. The analytical

methods outlined provide a robust framework for quality control, ensuring its suitability for high-

level research and development. Adherence to strict safety protocols is mandatory when

handling this compound. This guide serves as a foundational resource for scientists and

researchers utilizing this versatile pyridine derivative in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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